Cas no 2098018-19-8 (1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
• CAS No: 2098018-19-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 5726657
• PubChem ID: 121213424
• Update Time: 2025-05-20

1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-3-phenylpyrazole-4-carbonitrile
• F2198-4925
• 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
• 2098018-19-8
• AKOS026723892

• Inchi： 1S/C14H13N3/c15-8-13-10-17(9-11-6-7-11)16-14(13)12-4-2-1-3-5-12/h1-5,10-11H,6-7,9H2
• InChI Key： UUQQDAPPLWYLNM-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C2C=CC=CC=2)=N1)CC1CC1

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile, identified by the CAS number 2098018-19-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a cyclopropylmethyl group and a phenyl substituent introduces unique electronic and steric properties, making it a subject of interest for researchers exploring novel chemical functionalities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopropylmethyl group is known to enhance the stability and bioavailability of such compounds, while the phenyl substituent contributes to aromaticity and potential π-interactions. These features make 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile a promising candidate for exploring new therapeutic agents.

In terms of synthesis, this compound can be prepared via a variety of routes, including condensation reactions and cyclization processes. One notable method involves the reaction of an appropriate aldehyde with a primary amine in the presence of a suitable catalyst. The introduction of the cyclopropylmethyl group typically requires careful control over reaction conditions to ensure optimal yields and purity. Researchers have also explored microwave-assisted synthesis techniques, which have shown promise in accelerating reaction times while maintaining product quality.

The physical and chemical properties of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile have been extensively characterized using modern analytical techniques. For instance, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its molecular structure, confirming the positions of substituents on the pyrazole ring. Additionally, mass spectrometry has been employed to determine its molecular weight and confirm its identity. These analyses are crucial for ensuring the reliability of experimental data and facilitating further studies.

The application of this compound extends beyond pharmaceutical research. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that pyrazole derivatives can exhibit desirable charge transport characteristics, making them suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The integration of the cyclopropylmethyl group into this structure could further enhance its electronic performance by tuning its energy levels.

In conclusion, 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile, with its distinctive structural features and versatile functional groups, represents a valuable addition to the arsenal of compounds available for chemical research. Its potential applications span multiple disciplines, from drug discovery to materials science, underscoring its importance as a subject of ongoing investigation. As researchers continue to explore its properties and functionalities, this compound is poised to contribute significantly to future advancements in these fields.